Cas no 18642-23-4 (Psoralidin)

• Product Name: Psoralidin
• CAS No: 18642-23-4
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• MDL: MFCD10566617
• CID: 172827
• PubChem ID: 354335704
• Update Time: 2025-05-20

Psoralidin Chemical and Physical Properties

Names and Identifiers

• Psoralidin
• 3,9-Dihydroxy-2-(3-methyl-2-butenyl)-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 3,9-Dihydroxy-2-(3-methyl-2-butenyl)-6H-benzofuro(3,2-c)(1)benzopyran-6-one
• 3,9-dihydroxy-2-(3-methylbut-2-enyl)-[1]benzofuro[3,2-c]chromen-6-one
• 3,9-Dihydroxy-2-prenylcoumestan
• 3,9-Dihydroxy-2-(3-methylbut-2-en-1-yl)-6H-benzofuro[3,2-c]chromen-6-one
• 3,9-Dihydroxy-2-(3-methyl-2-butenyl)-6H-[1]benzofuro[3,2-c]chromen-6-one
• [ "" ]
• Psorslidin
• G16ZUQ069L
• Psoralidin (5)
• BDBM246524
• LMPK12090007
• P2605
• X1215
• C10523
• 3,9-Dihydroxy-2-(3-methylbut-2-en-1-
• FT-0688287
• 3-BENZOFURANCARBOXYLIC ACID, 2-(2,4-DIHYDROXY-5-(3-METHYL-2-BUTENYL)PHENYL)-6-HYDROXY-, .DELTA.-LACTONE
• CHEMBL4064323
• 3,9-dihydroxy-2-(3-methylbut-2-en-1-yl)-6H-[1]benzofuro[3,2-c][1]benzopyran-6-one
• MFCD10566617
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-dihydroxy-2-(3-methyl-2-buten-1-yl)-
• HY-N0232
• 3,9-dihydroxy-2-(3-methylbut-2-en-1-yl)-6H-(1)benzofuro(3,2-c)(1)benzopyran-6-one
• UNII-G16ZUQ069L
• 5,14-dihydroxy-4-(3-methylbut-2-en-1-yl)-8,17-dioxatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1(10),2,4,6,11(16),12,14-heptaen-9-one
• CHEBI:8616
• Q7256115
• AC-34016
• Q-100223
• AS-18741
• SCHEMBL3239072
• DTXCID2094394
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3,9-dihydroxy-2-(3-methyl-2-butenyl)-
• s5464
• CS-3757
• NS00018352
• PSORALIDIN [MI]
• AKOS026674261
• NCGC00388431-05
• CCG-267867
• 3-benzofurancarboxylic acid, 2-(2,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl)-6-hydroxy-, delta-lactone
• EN300-6730959
• DTXSID20171903
• 18642-23-4
• A921802
• DA-66993

• MDL： MFCD10566617
• Inchi： 1S/C20H16O5/c1-10(2)3-4-11-7-14-17(9-15(11)22)25-20(23)18-13-6-5-12(21)8-16(13)24-19(14)18/h3,5-9,21-22H,4H2,1-2H3
• InChI Key： YABIJLLNNFURIJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(=O)OC3C=C(C(C/C=C(\C)/C)=CC=3C1=2)O)O

Computed Properties

• Exact Mass: 336.10000
• Monoisotopic Mass: 336.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9
• Molecular Weight: 336.3
• XLogP3: 4.7

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 315°C(dec.)(lit.)
• Boiling Point: 458.8±34.0 °C at 760 mmHg
• Flash Point: 231.3±25.7 °C
• Refractive Index: 1.688
• Solubility: DMSO: soluble5mg/mL, clear (warmed)
• PSA: 83.81000
• LogP: 4.61230
• λmax: 348(lit.)

Psoralidin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：DF8077070
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans
• Other Chemical Reagents

Additional information on Psoralidin

Psoralidin: A Comprehensive Overview

Psoralidin, also known as 8-methoxypsoralen, is a naturally occurring compound with the CAS number 18642-23-4. It belongs to the class of coumarins, which are a group of organic compounds characterized by their lactone ring structure. Psoralidin is commonly found in various plants, particularly in the family Rutaceae, and has been studied for its diverse biological activities and potential applications in medicine, cosmetics, and food additives.

The chemical structure of psoralidin consists of a coumarin skeleton with a methoxy group attached at the 8th position. This substitution plays a crucial role in its pharmacological properties. Recent studies have highlighted the importance of psoralidin in photodynamic therapy (PDT), where it acts as a photosensitizer. When exposed to ultraviolet light, psoralidin generates reactive oxygen species (ROS), which can target and destroy cancer cells while sparing healthy tissue. This mechanism has made it a promising candidate for the treatment of skin cancers and other malignancies.

In addition to its therapeutic potential, psoralidin has been explored for its role in anti-inflammatory and antioxidant activities. Research conducted in 2023 demonstrated that psoralidin exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that psoralidin could be developed into a novel anti-inflammatory agent for conditions like arthritis and inflammatory bowel disease.

The cosmetic industry has also taken an interest in psoralidin due to its potential benefits for skin health. Studies have shown that psoralidin can protect against UV-induced skin damage by scavenging free radicals and reducing oxidative stress. Furthermore, it has been reported to enhance skin elasticity and reduce signs of aging, making it a valuable ingredient in anti-aging skincare products.

From a food science perspective, psoralidin has been investigated for its role as a natural food additive. Its ability to inhibit lipid oxidation makes it a potential alternative to synthetic antioxidants like BHA and BHT. Recent research has focused on optimizing the extraction methods of psoralidin from plant sources to ensure maximum purity and bioavailability.

Despite its numerous applications, the bioavailability and toxicity of psoralidin remain areas of active research. Preclinical studies have shown that psoralidin is generally well-tolerated at therapeutic doses; however, its long-term effects require further investigation. Regulatory agencies such as the FDA have not yet approved psoralidin for clinical use, but ongoing trials are expected to provide more insights into its safety profile.

In conclusion, psoralidin (CAS 18642-23-4) is a versatile compound with immense potential across multiple fields. Its role as a photosensitizer in photodynamic therapy, anti-inflammatory properties, and applications in cosmetics and food science make it a subject of considerable scientific interest. As research continues to uncover new aspects of its biology and chemistry, psoralidin is poised to become an important tool in modern medicine and beyond.